Cas no 1181471-99-7 (2-{4-(Hydroxyimino)methyl-3,5-dimethyl-1H-pyrazol-1-yl}acetic Acid)

• Product Name: 2-{4-(Hydroxyimino)methyl-3,5-dimethyl-1H-pyrazol-1-yl}acetic Acid
• CAS No: 1181471-99-7
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• CID: 4575646
• Update Time: 2025-05-24

2-{4-(Hydroxyimino)methyl-3,5-dimethyl-1H-pyrazol-1-yl}acetic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-acetic acid, 4-[(hydroxyimino)methyl]-3,5-dimethyl-
• 2-{4-[(Hydroxyimino)methyl]-3,5-dimethyl-1H-pyrazol-1-yl}acetic Acid
• 2-{4-(Hydroxyimino)methyl-3,5-dimethyl-1H-pyrazol-1-yl}acetic Acid

• Inchi： 1S/C8H11N3O3/c1-5-7(3-9-14)6(2)11(10-5)4-8(12)13/h3,14H,4H2,1-2H3,(H,12,13)
• InChI Key： KQSJTUXIXSKNNS-UHFFFAOYSA-N
• SMILES： N1(CC(O)=O)C(C)=C(C=NO)C(C)=N1

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

2-{4-(Hydroxyimino)methyl-3,5-dimethyl-1H-pyrazol-1-yl}acetic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-{4-(Hydroxyimino)methyl-3,5-dimethyl-1H-pyrazol-1-yl}acetic Acid

Research Brief on 2-{4-(Hydroxyimino)methyl-3,5-dimethyl-1H-pyrazol-1-yl}acetic Acid (CAS: 1181471-99-7)

In recent years, the compound 2-{4-(Hydroxyimino)methyl-3,5-dimethyl-1H-pyrazol-1-yl}acetic Acid (CAS: 1181471-99-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole backbone and hydroxymino functional group, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

Recent studies have highlighted the synthetic pathways for 2-{4-(Hydroxyimino)methyl-3,5-dimethyl-1H-pyrazol-1-yl}acetic Acid, emphasizing its efficient production through multi-step organic reactions involving condensation and oxidation processes. Researchers have optimized these methods to achieve high yields and purity, which are critical for further pharmacological evaluations. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized compound, ensuring its suitability for biological studies.

Mechanistic investigations into the biological activity of 2-{4-(Hydroxyimino)methyl-3,5-dimethyl-1H-pyrazol-1-yl}acetic Acid have revealed its ability to modulate key signaling pathways involved in inflammation and cell proliferation. In vitro studies demonstrate that this compound exhibits potent inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent. Furthermore, preliminary data from cancer cell line assays indicate that the compound induces apoptosis in certain malignant cells, possibly through the activation of intrinsic apoptotic pathways. These findings underscore its dual therapeutic potential in both inflammatory disorders and oncology.

In addition to its anti-inflammatory and anticancer properties, recent research has explored the pharmacokinetic profile of 2-{4-(Hydroxyimino)methyl-3,5-dimethyl-1H-pyrazol-1-yl}acetic Acid. Studies in animal models have shown favorable absorption and distribution characteristics, with minimal toxicity observed at therapeutic doses. However, further investigations are required to assess its metabolic stability and potential drug-drug interactions, which are crucial for its development as a viable pharmaceutical agent.

The therapeutic potential of 2-{4-(Hydroxyimino)methyl-3,5-dimethyl-1H-pyrazol-1-yl}acetic Acid is further supported by its structural similarity to other bioactive pyrazole derivatives, which have been successfully developed into drugs for various conditions. This structural motif is known for its ability to interact with diverse biological targets, enhancing the compound's versatility in drug design. Researchers are currently exploring its application in combination therapies, particularly in enhancing the efficacy of existing anticancer drugs while mitigating their side effects.

Despite these promising findings, several challenges remain in the development of 2-{4-(Hydroxyimino)methyl-3,5-dimethyl-1H-pyrazol-1-yl}acetic Acid as a therapeutic agent. Issues such as scalability of synthesis, formulation stability, and long-term safety profiles need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of these preclinical findings into clinical trials.

In conclusion, 2-{4-(Hydroxyimino)methyl-3,5-dimethyl-1H-pyrazol-1-yl}acetic Acid (CAS: 1181471-99-7) represents a promising candidate for further drug development, with its multifaceted biological activities and favorable pharmacokinetic properties. Continued research into its mechanisms and therapeutic applications will be pivotal in unlocking its full potential in the treatment of inflammatory diseases and cancer. This research brief serves as a foundation for ongoing and future investigations in this exciting area of chemical biology and pharmaceutical science.